Cas no 2137574-08-2 (2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde)

• Product Name: 2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde
• CAS No: 2137574-08-2
• MF: C₁₃H₇ClF₂O
• MW: 252.643889665604
• CID: 6587459
• PubChem ID: 165487986
• Update Time: 2025-06-08

2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-3-fluorobenzaldehyde
• 2137574-08-2
• EN300-842046
• 2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde

• Inchi： 1S/C13H7ClF2O/c14-9-4-2-6-11(16)13(9)12-8(7-17)3-1-5-10(12)15/h1-7H
• InChI Key： DSUOUXZUONLRPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC=CC=1C=O)F)F

Computed Properties

• Exact Mass: 252.0153489g/mol
• Monoisotopic Mass: 252.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde

Recent Advances in the Study of 2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde (CAS: 2137574-08-2)

The compound 2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde (CAS: 2137574-08-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde, which make it a promising candidate for the development of novel small-molecule inhibitors. The presence of multiple halogen substituents on the aromatic rings enhances its binding affinity to specific biological targets, particularly in the context of enzyme inhibition. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for further pharmacological evaluations.

In vitro studies have demonstrated that 2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde exhibits potent inhibitory activity against a range of enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown significant efficacy in suppressing the activity of kinases such as JAK2 and EGFR, which are implicated in various cancers. These findings suggest that this compound could serve as a lead molecule for the development of targeted therapies for cancer and autoimmune diseases.

Further investigations into the mechanism of action of 2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde have revealed its ability to modulate key signaling pathways, including the MAPK and PI3K/AKT cascades. These pathways play crucial roles in cell proliferation, survival, and differentiation, making them attractive targets for therapeutic intervention. The compound's ability to selectively inhibit these pathways without causing significant cytotoxicity in normal cells underscores its potential as a safe and effective therapeutic agent.

In addition to its kinase inhibitory properties, 2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde has also been explored for its potential applications in neurodegenerative diseases. Preliminary studies indicate that it can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's and Parkinson's diseases. These findings open new avenues for the development of treatments for these currently incurable conditions.

Despite these promising results, challenges remain in the clinical translation of 2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently focusing on structural modifications and formulation strategies to enhance the compound's pharmacokinetic and pharmacodynamic properties.

In conclusion, 2-(2-Chloro-6-fluorophenyl)-3-fluorobenzaldehyde represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its unique structural and functional properties make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts are expected to further elucidate its potential and pave the way for its clinical application.